Cas no 871792-66-4 (2-(2R)-pyrrolidin-2-ylpyrimidine)

• Product Name: 2-(2R)-pyrrolidin-2-ylpyrimidine
• CAS No: 871792-66-4
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 5708914
• PubChem ID: 57985243
• Update Time: 2025-07-19

2-(2R)-pyrrolidin-2-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1122040
• (r)-2-(pyrrolidin-2-yl)pyrimidine
• 871792-66-4
• SCHEMBL8222045
• 2-[(2R)-pyrrolidin-2-yl]pyrimidine
• 2-(2R)-pyrrolidin-2-ylpyrimidine

• Inchi： 1S/C8H11N3/c1-3-7(9-4-1)8-10-5-2-6-11-8/h2,5-7,9H,1,3-4H2/t7-/m1/s1
• InChI Key： ZSWGTTPYUUGGDI-SSDOTTSWSA-N
• SMILES： N1CCC[C@@H]1C1N=CC=CN=1

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-(2R)-pyrrolidin-2-ylpyrimidine

Introduction to 2-(2R)-pyrrolidin-2-ylpyrimidine (CAS No. 871792-66-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(2R)-pyrrolidin-2-ylpyrimidine, identified by the chemical abstracts service number 871792-66-4, represents a structurally intriguing heterocyclic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound belongs to the pyrrolidine-pyrimidine class of scaffolds, which are widely recognized for their versatile biological activities and potential therapeutic applications. The unique arrangement of nitrogen atoms in its core structure imparts a high degree of conformational flexibility, making it an attractive candidate for drug discovery and molecular probe development.

The pyrrolidin-2-yl moiety, a key pharmacophore in this molecule, is known to contribute to its binding affinity and selectivity towards various biological targets. Pyrrolidine derivatives have been extensively studied for their roles in modulating enzyme activity, receptor interactions, and signal transduction pathways. In contrast, the pyrimidine component is renowned for its presence in numerous bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The combination of these two motifs in 2-(2R)-pyrrolidin-2-ylpyrimidine creates a promising framework for designing novel therapeutic entities.

Recent advancements in computational chemistry and structure-based drug design have facilitated the exploration of 2-(2R)-pyrrolidin-2-ylpyrimidine as a lead compound for addressing unmet medical needs. High-throughput screening (HTS) campaigns and virtual ligand docking studies have identified this molecule as a potent inhibitor of several kinases and other enzymes implicated in chronic diseases. Notably, its ability to interact with ATP-binding pockets has been exploited in the development of inhibitors targeting oncogenic pathways.

The stereochemical configuration at the (2R) position plays a crucial role in determining the biological activity of 2-(2R)-pyrrolidin-2-ylpyrimidine. Chirality is a fundamental aspect of molecular recognition, and the presence of this specific stereocenter enhances the compound's specificity towards biological targets. Studies have demonstrated that enantiomeric purity significantly influences pharmacokinetic profiles, efficacy, and safety profiles of drug candidates. Therefore, the synthesis of enantiomerically pure forms of this compound has become a priority for medicinal chemists.

In the context of modern drug discovery, 2-(2R)-pyrrolidin-2-ylpyrimidine has been employed as a key intermediate in the synthesis of more complex derivatives with enhanced pharmacological properties. By modifying substituents on either the pyrrolidine or pyrimidine rings, researchers have generated libraries of analogs that exhibit improved solubility, metabolic stability, and target engagement. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

The compound's potential extends beyond oncology; it has also shown promise in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyrrolidine-pyrimidine scaffold is known to interact with neurotransmitter receptors and ion channels, making it an ideal candidate for modulating neuronal activity. Preclinical studies have revealed that derivatives of 2-(2R)-pyrrolidin-2-ylpyrimidine can attenuate oxidative stress and neuroinflammation—key pathological mechanisms underlying these conditions.

The synthesis of 871792-66-4 involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high yields and purity. Advances in catalytic methods have enabled efficient functionalization at both the pyrrolidine and pyrimidine moieties without compromising regioselectivity. This accessibility is crucial for large-scale production required for clinical trials and commercialization.

From a computational perspective, molecular dynamics (MD) simulations have been instrumental in understanding the binding dynamics of (CAS No. 871792-66-4) with biological targets such as kinases and G protein-coupled receptors (GPCRs). These simulations provide insights into conformational changes upon ligand binding, which are essential for optimizing lead compounds into viable drugs. Additionally, quantum mechanical calculations have been used to elucidate electronic properties that influence reactivity and binding affinity.

The growing interest in (871792-66-4) underscores its significance as a building block in medicinal chemistry. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated research on this compound by leveraging interdisciplinary approaches—combining synthetic chemistry with bioinformatics, pharmacology, and materials science. Such collaborations foster innovation by integrating expertise across different domains to address complex biological questions.

Future directions for research on (strong: 871792-664) include exploring its role in modulating immune responses through interaction with immune checkpoint proteins. Preliminary data suggest that certain derivatives may enhance antitumor immunity by blocking inhibitory receptors on T cells—a strategy that has shown considerable success in recent years for treating advanced cancers without significant side effects compared to traditional chemotherapies.

The versatility of (strong: 871793) also extends to its application as an imaging agent due to its ability to chelate metal ions like gadolinium or technetium through coordination with nitrogen donor sites present in both heterocycles. This property makes it suitable for developing contrast agents used in magnetic resonance imaging (MRI) or positron emission tomography (PET) scans—imaging modalities critical for diagnosing diseases at early stages when interventions are most effective.

In conclusion,(strong: 871793) stands out as an important intermediate with broad therapeutic implications across multiple disease areas including oncology,neurology,and immunology.Being abletodesignderivativeswithenhancedpharmacologicalpropertieshasopenedupnewavenuesfordevelopingnext-generationtherapeutics.Researcherscontinuetousethiscompoundastakeybuildingblockwhileinnovatingbothintheirsyntheticapproachesandbiologicalapplications.Theintegrationofcomputationalmethodsandsyntheticchemistryhasaccelerateditsdevelopmentintoclinicalcandidatesdemonstratingtheinterdisciplinarynatureofmoderndrugdiscoveryanddevelopment.